Cas no 125280-42-4 (Butanoic acid, 2-(acetylamino)-4-(hydroxymethylphosphinyl)-, (S)-)

• Product Name: Butanoic acid, 2-(acetylamino)-4-(hydroxymethylphosphinyl)-, (S)-
• CAS No: 125280-42-4
• MF: C₇H₁₃NO₅P
• MW: 222.155583143234
• CID: 1221398
• PubChem ID: 71340326
• Update Time: 2025-04-20

Butanoic acid, 2-(acetylamino)-4-(hydroxymethylphosphinyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(acetylamino)-4-(hydroxymethylphosphinyl)-, (S)-
• (2S)-2-Acetamido-4-[(hydroxymethyl)(oxido)phosphoranyl]butanoic acid
• DTXSID001339109
• SCHEMBL4095066
• 125280-42-4

• Inchi： 1S/C7H12NO5P/c1-5(10)8-6(7(11)12)2-3-14(13)4-9/h6,9H,2-4H2,1H3,(H-,8,10,11,12)/p+1
• InChI Key： LNNYYSDBYAQDQK-UHFFFAOYSA-O
• SMILES： [P+](CO)(CCC(C(=O)O)NC(C)=O)=O

Computed Properties

• Exact Mass: 222.05313451g/mol
• Monoisotopic Mass: 222.05313451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 104Ų